1-(3-methoxyphenyl)-4-(3-nitrobenzyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(3-methoxyphenyl)-4-(3-nitrobenzyl)piperazine, also known as MNPA, is a chemical compound that belongs to the piperazine family. It is a psychoactive drug that has been extensively studied for its potential therapeutic applications in various fields of medicine.
Mechanism of Action
The exact mechanism of action of 1-(3-methoxyphenyl)-4-(3-nitrobenzyl)piperazine is not fully understood. However, it is believed to act as a serotonin receptor agonist and a dopamine receptor antagonist. This compound has also been found to increase the release of GABA and decrease the release of glutamate, which may contribute to its anxiolytic and antidepressant effects.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been found to increase the levels of serotonin, dopamine, and GABA in the brain. This compound has also been found to decrease the levels of glutamate in the brain. These effects may contribute to its anxiolytic, antidepressant, and antipsychotic effects.
Advantages and Limitations for Lab Experiments
1-(3-methoxyphenyl)-4-(3-nitrobenzyl)piperazine has several advantages for lab experiments. It is a potent and selective agonist of serotonin receptors, which makes it a useful tool for studying the role of serotonin in various physiological and pathological processes. This compound is also relatively easy to synthesize and has a long shelf life.
However, this compound also has some limitations for lab experiments. It is a psychoactive drug and may have effects on behavior and cognition, which may complicate the interpretation of experimental results. This compound is also relatively expensive compared to other research chemicals.
Future Directions
There are several future directions for research on 1-(3-methoxyphenyl)-4-(3-nitrobenzyl)piperazine. One direction is to further investigate its potential therapeutic applications in various fields of medicine. Another direction is to study its mechanism of action in more detail to better understand its effects on the brain. Additionally, future research could focus on developing new derivatives of this compound with improved pharmacological properties.
Synthesis Methods
The synthesis of 1-(3-methoxyphenyl)-4-(3-nitrobenzyl)piperazine involves a multi-step process that requires expertise in organic chemistry. The first step involves the reaction of 3-nitrobenzyl chloride with piperazine in the presence of a base to form 4-(3-nitrobenzyl)piperazine. The second step involves the reaction of 4-(3-nitrobenzyl)piperazine with 3-methoxyphenylboronic acid in the presence of a palladium catalyst to form this compound.
Scientific Research Applications
1-(3-methoxyphenyl)-4-(3-nitrobenzyl)piperazine has been extensively studied for its potential therapeutic applications in various fields of medicine. It has been found to have anxiolytic, antidepressant, and antipsychotic effects. This compound has also been studied for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and schizophrenia.
properties
IUPAC Name |
1-(3-methoxyphenyl)-4-[(3-nitrophenyl)methyl]piperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N3O3/c1-24-18-7-3-5-16(13-18)20-10-8-19(9-11-20)14-15-4-2-6-17(12-15)21(22)23/h2-7,12-13H,8-11,14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NQFYBFBKUGELSD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)N2CCN(CC2)CC3=CC(=CC=C3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.